Cas no 1804714-34-8 (2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1804714-34-8
• MF: C₆H₂Br₂F₂IN
• MW: 412.796059131622
• CID: 4848461
• Update Time: 2025-06-09

2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H2Br2F2IN/c7-4-2(11)1-12-5(8)3(4)6(9)10/h1,6H
• InChI Key： ZDVRSMDKAPAGKF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine

2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1804714-34-8): A Versatile Halogenated Pyridine Derivative for Advanced Applications

The 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1804714-34-8) is a highly functionalized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, iodine, and difluoromethyl groups, makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

One of the most compelling aspects of 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine is its role in cross-coupling reactions, a hot topic in modern organic synthesis. The compound's multiple halogen substituents enable selective functionalization, addressing the growing demand for atom-efficient methodologies—a key focus in green chemistry initiatives. Recent publications highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently searched terms in academic databases.

The difluoromethyl group (-CF₂H) in this pyridine derivative is particularly noteworthy, as fluorinated compounds represent one of the fastest-growing segments in medicinal chemistry. Approximately 30% of newly approved drugs contain fluorine, driving intense interest in building blocks like CAS 1804714-34-8. Its ability to modulate lipophilicity and metabolic stability—frequently searched pharmacokinetic parameters—makes it valuable for optimizing bioavailability in drug candidates.

From a commercial perspective, suppliers of 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine emphasize its high purity (>98%) and batch-to-batch consistency, crucial factors for GMP-compliant synthesis. The compound's stability under various storage conditions (typically 2-8°C under inert atmosphere) makes it practical for industrial applications. These technical specifications align with frequent customer queries about storage requirements and shelf life of specialty chemicals.

Emerging applications in material science further enhance the value proposition of this compound. Its potential as a precursor for organic electronic materials taps into the booming interest in flexible electronics and OLED technologies. The heavy halogen atoms in its structure may contribute to enhanced charge transport properties, a subject of numerous recent patent filings and academic studies.

Quality control protocols for CAS 1804714-34-8 typically involve advanced analytical techniques like HPLC-MS and 19F NMR—methods frequently discussed in online chemistry forums. This rigorous characterization ensures compliance with the stringent requirements of pharmaceutical intermediates, where impurities must be carefully controlled to avoid downstream issues in API manufacturing.

The synthesis of 2,4-Dibromo-3-(difluoromethyl)-5-iodopyridine often involves regioselective halogenation strategies, a technical challenge that has inspired several innovative approaches in recent literature. These methodologies address the persistent demand for selective functionalization techniques—a common pain point expressed in organic chemistry discussion groups.

Looking ahead, the market for specialized halopyridine derivatives like this compound is projected to grow steadily, driven by expanding applications in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its unique combination of halogens positions it as a versatile scaffold for developing targeted protein degraders, one of the most exciting frontiers in drug discovery today.